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Introduction

Plasticizers are additives used to increase the flexibility, durability, and longevity of plastic

materials. Common plasticizers include phthalates and bisphenols, which can leach into the

environment from various sources, including industrial effluent, plastic waste, and consumer

products. Due to their potential endocrine-disrupting properties and other adverse health

effects, the accurate detection and quantification of plasticizers in environmental matrices such

as water, soil, and sediment are of significant concern.[1][2][3]

Solid-phase extraction (SPE) is a widely used technique for the selective extraction and

preconcentration of trace organic contaminants from complex environmental samples.[2][4]

This method offers several advantages over traditional liquid-liquid extraction, including higher

recovery rates, reduced solvent consumption, and the potential for automation.[2][4] This

application note provides a detailed protocol for the solid-phase extraction of common

plasticizers from environmental samples for subsequent analysis by chromatographic

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance

Liquid Chromatography (HPLC).[5][6][7]
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This protocol is a generalized procedure and may require optimization based on the specific

sample matrix and target analytes.

1. Materials and Reagents

SPE Cartridges: C18 (500 mg, 6 mL), Oasis HLB, or Strata-X cartridges are commonly used.

[3][4][6] The choice of sorbent may depend on the specific plasticizers being analyzed.

Solvents (HPLC or GC grade):

Methanol

Acetonitrile

Ethyl Acetate

Dichloromethane

Hexane

Reagents:

Deionized water

Formic acid or Acetic acid (for pH adjustment)

Glassware and Equipment:

Glass fiber filters (for water samples)

SPE vacuum manifold

Nitrogen evaporator

Autosampler vials with PTFE-lined caps

Analytical balance

pH meter
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2. Sample Pre-treatment

Water Samples:

Collect water samples in pre-cleaned glass bottles.

If the sample contains suspended solids, filter it through a glass fiber filter.[2]

Acidify the water sample (typically 100-500 mL) to a pH of approximately 3 with formic or

acetic acid.[3]

Soil and Sediment Samples:

Air-dry the soil or sediment sample and sieve to remove large debris.

Perform an extraction using a suitable solvent. Accelerated Solvent Extraction (ASE) with

acetonitrile is an effective method.[8][9] Soxhlet extraction with ethanol can also be used

for some applications.[10]

The resulting extract will be loaded onto the SPE cartridge.

3. Solid-Phase Extraction (SPE) Procedure

A detailed workflow for the solid-phase extraction is provided below.

Cartridge Conditioning:

Condition the SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized

water.[3][4] It is crucial to ensure the sorbent bed does not go dry during this step.

Sample Loading:

Load the pre-treated sample onto the conditioned cartridge at a controlled flow rate of 5-10

mL/min.[3]

Washing:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10780137/
https://www.benchchem.com/pdf/Application_Note_Solid_Phase_Extraction_for_the_Determination_of_Bisphenol_B_in_Environmental_Water_Samples.pdf
https://pubmed.ncbi.nlm.nih.gov/37387279/
https://www.researchgate.net/publication/371974733_Determination_of_bisphenols_in_sediment_by_accelerated_solvent_extraction_and_solid-phase_extraction_purification_coupled_with_ultra_performance_liquid_chromatography-tandem_mass_spectrometry
https://www.researchgate.net/publication/280113855_Bisphenol_A_in_two_kinds_of_soil_samples
https://www.benchchem.com/pdf/Application_Note_Solid_Phase_Extraction_for_the_Determination_of_Bisphenol_B_in_Environmental_Water_Samples.pdf
https://scispace.com/pdf/determination-of-phthalate-esters-in-drinking-water-using-5d9i4t44cu.pdf
https://www.benchchem.com/pdf/Application_Note_Solid_Phase_Extraction_for_the_Determination_of_Bisphenol_B_in_Environmental_Water_Samples.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After loading the entire sample, wash the cartridge to remove interfering substances. A

common washing step involves passing a small volume of deionized water or a water-

methanol mixture.

Drying:

Dry the cartridge thoroughly by applying a vacuum for 10-20 minutes to remove any

residual water.[10]

Elution:

Elute the retained plasticizers with a suitable organic solvent. Common elution solvents

include methanol, acetonitrile, or ethyl acetate.[3][4] Using 5-10 mL of the solvent is

typical. Elution can be performed in two steps with smaller volumes for improved

efficiency.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.[3][10]

Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent compatible

with the analytical instrument (e.g., mobile phase for HPLC).[3]

4. Analytical Determination

The extracted and concentrated samples are now ready for analysis. GC-MS and HPLC are

the most common techniques for the determination of plasticizers.[5][7]

GC-MS: Suitable for volatile and semi-volatile plasticizers like many phthalates.

HPLC-MS/MS: Often used for a wider range of plasticizers, including bisphenols, and offers

high sensitivity and selectivity.[8][11]

Data Presentation
The following table summarizes typical quantitative data for the SPE of various plasticizers

from environmental samples reported in the literature.
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Plasticiz
er

Matrix
SPE
Sorbent

Elution
Solvent

Recover
y (%)

LOD LOQ
Referen
ce

Dimethyl

Phthalate

(DMP)

Drinking

Water
LC-18

Ethyl

Acetate

98.2 -

110.0

0.025

mg/L

0.08

mg/L
[4]

Diethyl

Phthalate

(DEP)

Drinking

Water
LC-18

Ethyl

Acetate

98.2 -

110.0

0.025

mg/L

0.08

mg/L
[4]

Dibutyl

Phthalate

(DBP)

Drinking

Water
LC-18

Ethyl

Acetate

98.2 -

110.0

0.050

mg/L

0.17

mg/L
[4]

bis(2-

ethylhexy

l)

phthalate

(DEHP)

Drinking

Water
LC-18

Ethyl

Acetate

98.2 -

110.0

0.050

mg/L

0.17

mg/L
[4]

Various

Phthalate

s

Water &

Beverage

Resin-

based

COFs

-
97.93 -

100.56
- - [12]

Various

Phthalate

s

Bottled

Water

Sep-Pak

C18

Methanol

/Isopropa

nol

>90%

(implied)

0.003

µg/mL

0.01

µg/mL
[6]

Bispheno

l A (BPA)

Wastewa

ter

SDB-

RPS

Acetonitri

le/Water

72.2 -

99.8
0.77 µg/L - [13]

7

Bispheno

ls

Sediment -
Acetonitri

le

74.9 -

102.8

0.01 - 0.3

ng/g
- [8][9]
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Caption: Experimental workflow for solid-phase extraction of plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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